Seldomycin factor 1
Overview
Description
Seldomycin factor 1 is a natural product found in Bacteria with data available.
Scientific Research Applications
Antibacterial Activity
Seldomycin factor 1, part of the seldomycin complex produced by Streptomyces hofunensis, is a significant contributor to the antibacterial properties of the complex. This complex, including seldomycin factors 1, 2, 3, and 5, exhibits potent antibacterial activity against both gram-positive and gram-negative bacteria. Seldomycin factor 1, also known as XK-88-1, has been identified as 6-O-(2-amino-2-deoxy-alpha-D-xylopyranosyl) paromamine (Nara et al., 1977), (Nara et al., 1977).
Structural Characterization
The structural characterization of seldomycin factors is crucial for understanding their antibacterial mechanism. Seldomycin factor 1 has been structurally determined and found to be closely related to other aminoglycoside antibiotics. The chemical degradation and spectral properties of seldomycin factors 1 and 2 have been studied, providing insights into their chemical nature and potential mechanisms of action (Egan et al., 1977).
Modification and Resistance Studies
Modifications to the structure of seldomycin factors, such as the removal of hydroxyl groups, have been explored to understand their impact on antibacterial activity. These studies contribute to the knowledge of antibiotic resistance mechanisms and the development of more effective antibacterial agents (Carney et al., 1978).
Fermentation Process Development
Research on improving the fermentation process of seldomycin factor 5, which may be applicable to other factors including seldomycin factor 1, has shown that variations in the fermentation medium, such as the presence of BactoPeptone, vitamin B12, and CuSO4, can significantly impact the production of these antibiotics. This research is essential for large-scale production and commercial application of seldomycin antibiotics (Shimizu et al., 1978).
properties
CAS RN |
56276-04-1 |
|---|---|
Product Name |
Seldomycin factor 1 |
Molecular Formula |
C17H34N4O10 |
Molecular Weight |
454.5 g/mol |
IUPAC Name |
5-amino-6-[4,6-diamino-3-(3-amino-4,5-dihydroxyoxan-2-yl)oxy-2-hydroxycyclohexyl]oxy-2-(hydroxymethyl)oxane-3,4-diol |
InChI |
InChI=1S/C17H34N4O10/c18-4-1-5(19)15(31-17-9(21)12(26)11(25)7(2-22)29-17)13(27)14(4)30-16-8(20)10(24)6(23)3-28-16/h4-17,22-27H,1-3,18-21H2 |
InChI Key |
YNMRKGLUALDHIR-UHFFFAOYSA-N |
SMILES |
C1C(C(C(C(C1N)OC2C(C(C(C(O2)CO)O)O)N)O)OC3C(C(C(CO3)O)O)N)N |
Canonical SMILES |
C1C(C(C(C(C1N)OC2C(C(C(C(O2)CO)O)O)N)O)OC3C(C(C(CO3)O)O)N)N |
synonyms |
seldomycin seldomycin factor 1 seldomycin factor 2 seldomycin factor 3 seldomycin factor 5 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(1-acetyl-2-benzimidazolyl)thio]-N-(2-methoxyphenyl)acetamide](/img/structure/B1230624.png)
![3-[4-Oxo-2-[(4-oxo-2-pyrido[1,2-a]pyrimidinyl)methylthio]-3-thieno[3,2-d]pyrimidinyl]propanoic acid](/img/structure/B1230628.png)
![2-[1-(2-Methylphenyl)-3-oxo-3-thiophen-2-ylpropyl]propanedinitrile](/img/structure/B1230629.png)
